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Compound of Interest

Compound Name: Phosphazene base P2-Et

Cat. No.: B062994

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
characterization of the P2-Et phosphazene base, a powerful and versatile non-ionic, organic
superbase. This document details the synthetic pathway, experimental protocols for its
preparation and purification, and a thorough analysis of its structural and spectroscopic
properties. The information is intended to equip researchers, scientists, and professionals in
drug development with the necessary knowledge to effectively utilize this potent reagent in their
work.

Introduction

The P2-Et phosphazene base, chemically known as 1-Ethyl-2,2,4,4,4-
pentakis(dimethylamino)-2A>,4A\5-catenadi(phosphazene), is a member of the phosphazene
family of organophosphorus compounds.[1] It is recognized for its exceptionally high basicity,
classifying it as a non-ionic, organic superbase.[1] This strong basicity, coupled with its non-
nucleophilic nature, allows P2-Et to deprotonate very weak acids, enabling a wide range of
chemical transformations that are not feasible with more common bases.[1][2] Its applications
span various areas of organic synthesis, including palladium-catalyzed cross-coupling
reactions, alkylations, and isomerizations.[2]

Physicochemical Properties
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A summary of the key physicochemical properties of the P2-Et phosphazene base is provided
in the table below.

Property Value Reference(s)
CAS Number 165535-45-5 [3]
Molecular Formula C12H3sN7P2 [3]
Molecular Weight 339.40 g/mol [3]
Appearance Liquid [4]
Boiling Point 96 °C at 0.05 mmHg [4]
Density 1.02 g/mL at 25 °C [4]
Refractive Index (n20/D) 1.492 [4]
Purity >98% [3]

Synthesis of P2-Et Phosphazene Base

The synthesis of the P2-Et phosphazene base can be achieved through a multi-step process. A
novel and efficient synthetic route has been described, which provides a significant
improvement over previous methods.[5]

Synthesis Pathway

The overall synthetic pathway for the P2-Et phosphazene base is depicted in the diagram
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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